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Cat. No.: B3344781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Flexible Collodion USP is a versatile excipient and topical vehicle, prized for its film-forming

ability. This guide provides an in-depth analysis of its core physicochemical properties, offering

critical data and methodologies essential for formulation development, quality control, and

regulatory compliance.

Composition and Formulation
Flexible Collodion USP is a precisely formulated solution designed to leave a pliable,

protective film upon application. Its constituents work in synergy to achieve its characteristic

properties. The typical composition, as defined by the United States Pharmacopeia (USP),

consists of pyroxylin (a form of nitrocellulose) dissolved in a volatile solvent system of ether and

alcohol, with the addition of camphor and castor oil to impart flexibility.[1] A common formulation

involves dissolving 4 grams of nitrocellulose in a 100 mL mixture of 75 mL of ether and 25 mL

of ethanol, with the addition of 2% camphor and 3% castor oil by weight.[1]

The formulation process is a straightforward dissolution, as outlined below.
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Figure 1: Formulation workflow for Flexible Collodion USP.

Physicochemical Properties
The key physicochemical properties of Flexible Collodion USP are summarized in the tables

below. These parameters are critical for ensuring product quality, performance, and stability.

General Properties
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Property Specification

Appearance
Clear or slightly opalescent, viscous liquid.

Colorless to slightly yellow.[2][3]

Odor Characteristic odor of ether and camphor.[3]

Solubility

Immiscible with water.[2] Upon mixing with an

equal volume of water, it yields a viscid, stringy

mass of pyroxylin.[4]

Physical and Chemical Constants
Parameter Value/Range

Specific Gravity 0.770 – 0.790[2][4][5]

Alcohol Content (C₂H₅OH) 21.0% – 25.0%[4][5]

Pyroxylin Content
Not less than 5.0% by weight (for Collodion

USP)[6]

Viscosity

A qualitative description is "syrupy" or "viscous".

[2][3] One source cites a viscosity of 84 cps for

a specific formulation.[7]

Boiling Point
Approximately 34-38°C (largely dependent on

the ether component)[8]

Flash Point Below -18°C[9]

Experimental Protocols
Accurate and reproducible analytical methods are paramount for the quality control of Flexible

Collodion USP. The following are summaries of key experimental protocols, largely based on

USP monograph procedures.

Identification
Test A: When exposed to air in a thin layer, it leaves a transparent, tenacious film. The film

has a distinct odor of camphor and burns rapidly with a yellow flame.[4]
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Test B: When mixed with an equal volume of water, it yields a viscid, stringy mass of

pyroxylin.[4]

Specific Gravity
The specific gravity is determined using a pycnometer or a suitable density meter at 25°C, as

per USP general chapter <841>.

Alcohol Content
The alcohol content is determined by gas chromatography. A sample of the collodion is diluted

with a suitable solvent, and an internal standard is added. The ratio of the peak area of the

alcohol to the internal standard is compared to that of a series of calibration standards.
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Figure 2: Workflow for the determination of alcohol content.

Pyroxylin Content Assay (for Collodion USP)
This gravimetric method can be adapted for the determination of pyroxylin in Flexible

Collodion.

Accurately weigh approximately 10 mL of the collodion in a tared, stoppered flask.

Add 10 mL of water dropwise with constant stirring.

Evaporate the mixture on a steam bath.

Dry the residue at 105°C for 4 hours.

The weight of the remaining pyroxylin is determined.[6]

Film Properties and Stability
The primary function of Flexible Collodion USP is to form a protective film. The inclusion of

camphor and castor oil is crucial for the film's flexibility, preventing it from becoming brittle and

cracking.[1] The film is tenacious and provides an occlusive barrier.

Flexible Collodion USP is highly flammable due to its ether and alcohol content and should be

stored in tight containers at a temperature not exceeding 30°C, away from sources of ignition.

[4] The high volatility of the solvents can lead to an increase in the concentration of the non-

volatile components over time if not stored properly, which can affect its viscosity and film-

forming properties. Stability studies should focus on the maintenance of the solvent ratio, the

integrity of the film formed, and the preservation of its physical appearance.

Logical Relationship of Components to Film
Properties
The final properties of the film are a direct consequence of the interplay between the

components of Flexible Collodion USP.
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Figure 3: Influence of components on final film properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b3344781#physicochemical-properties-
of-flexible-collodion-usp]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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